Cas no 59955-93-0 (1-(2-Diisopropylaminoethyl)piperazine)

1-(2-Diisopropylaminoethyl)piperazine Properties

Names and Identifiers

• 1-(2-Diisopropylaminoethyl)piperazine
• 1-Piperazineethanamine,N,N-bis(1-methylethyl)-
• Diisopropyl-(2-piperazin-1-yl-ethyl)-amine
• N-(2-piperazin-1-ylethyl)-N-propan-2-ylpropan-2-amine
• MFCD01320902
• 59955-93-0
• [2-(piperazin-1-yl)ethyl]bis(propan-2-yl)amine
• AKOS000303282
• TS-00440
• 1-(2-Diisopropylamino-ethyl)-piperazine
• DTXSID00371181
• N-[2-(Piperazin-1-yl)ethyl]-N-(propan-2-yl)propan-2-amine
• N-isopropyl-N-(2-(piperazin-1-yl)ethyl)propan-2-amine
• BRD-K07769565-001-01-3
• N,N-Bis(prop-2-yl)-2-(piperazin-1-yl)ethylamine
• 1-(2-diisopropylaminoethyl)piperazine, AldrichCPR
• CS-0317488
• N-[2-(Piperazin-1-yl)ethyl]-N-(prop-2-yl)propan-2-amine
• SCHEMBL945818
• FT-0640648
• N,N-Diisopropyl-N-(2-piperazin-1-ylethyl)amine
• A832551
• A10363
• diisopropyl[2-(piperazin-1-yl)ethyl]amine
• DB-017114
• diisopropyl-(2-piperazin-1-yl-ethyl)-amine
• +Expand

• MDL： MFCD01320902
• InChIKey： IDWCYRNCJHGJAL-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H27N3/c1-11(2)15(12(3)4)10-9-14-7-5-13-6-8-14/h11-13H,5-10H2,1-4H3
• SMILES： CC(C)N(CCN1CCNCC1)C(C)C

Computed Properties

• Exact Mass: 213.22000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 213.22
• Heavy Atom Count: 15
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• LogP: 1.27710
• PSA: 18.51000
• Refractive Index: 1.467
• Boiling Point: 79 °C
• Flash Point: 91.2°C
• Density: 0.895